1-{[(2-Fluorophenyl)amino]methyl}cyclobutan-1-ol

• IUPAC Name: 1-[(2-fluoroanilino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C11H14FNO/c12-9-4-1-2-5-10(9)13-8-11(14)6-3-7-11/h1-2,4-5,13-14H,3,6-8H2
• InChI Key: CTUFLBPHMZYACS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNC2=CC=CC=C2F)O
• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol

Description

1-(2-Fluorophenyl)amino]methyl}cyclobutan-1-ol, also known as 2-FAMCB, is a cyclobutan-1-ol derivative of 2-fluorophenyl amino methyl that has been studied for its potential applications in scientific research. 2-FAMCB is a chiral compound, meaning it has two mirror-image structures, and is synthetically produced in laboratories. It has been studied for its potential use as a chiral building block for the synthesis of other compounds, as well as its potential use in drug design and synthesis.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and analytical characterization of novel compounds with structures closely related to the query compound have been reported. These include synthetic routes leading to isomers and derivatives featuring cyclobutane rings and fluoro-phenyl groups, which are of interest due to their potential pharmacological activities yet to be explored (McLaughlin et al., 2016).

Applications in Medicinal Chemistry

• Research on compounds featuring cyclobutane rings and fluoro-substituted phenyl groups has demonstrated relevance in medicinal chemistry, including the design of probes for imaging studies. For example, the design and synthesis of monofluoro-substituted aromatic amino acids for solid-state 19F NMR distance measurements in membrane-bound peptides illustrate the use of such structures for biochemical research (Tkachenko et al., 2014).

Chemical Structure and Stability Studies

• Studies on the structural elucidation and stability of designer drugs with similar structural motifs to the query compound, focusing on the understanding of their chemical and physical properties, offer insights into the handling and analysis of such compounds in scientific research (Franz et al., 2017).

Exploration of Synthetic Pathways

• Research into the stereodivergent syntheses of compounds containing cyclobutane rings, such as beta-dipeptides, reveals the versatility and potential applications of these structures in synthesizing complex molecules with specified stereochemistry (Izquierdo et al., 2005).